Cas no 2411178-10-2 (rac-(1R,2S)-2-methoxycycloheptane-1-sulfonyl fluoride)

• Product Name: rac-(1R,2S)-2-methoxycycloheptane-1-sulfonyl fluoride
• CAS No: 2411178-10-2
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 5464654
• Update Time: 2023-08-29

rac-(1R,2S)-2-methoxycycloheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-methoxycycloheptane-1-sulfonyl fluoride
• Z3333540688

• Inchi： 1S/C8H15FO3S/c1-12-7-5-3-2-4-6-8(7)13(9,10)11/h7-8H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： ZCNWYFUXCCWADS-SFYZADRCSA-N
• SMILES： S([C@H]1CCCCC[C@H]1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367 g/mol
• Monoisotopic Mass: 210.07259367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8
• Molecular Weight: 210.27